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Abstract
Ethocyn, a key ingredient in many cosmetic formulations, is recognized for its role in

enhancing skin elasticity. This technical guide provides an in-depth analysis of the chemical

structure and physicochemical properties of Ethocyn (also known by its chemical name,

Ethoxyheptyl Bicyclooctanone). Due to the proprietary nature of this cosmetic ingredient, some

physicochemical data is based on computed values, and specific experimental protocols for its

characterization are not publicly available. This document compiles the known structural

information, predicted properties, and explores its proposed mechanism of action related to

elastin synthesis. General experimental methodologies for determining key physicochemical

parameters are also outlined to provide a comprehensive scientific context.

Chemical Structure and Identification
Ethocyn is a bicyclic organic molecule with a distinct structure that contributes to its activity.[1]

[2]

IUPAC Name: (3aR,4S,6aR)-4-(5-ethoxyheptyl)-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-

one[1]

Synonyms: Ethoxyheptyl Bicyclooctanone, 6-(5-Ethoxy-1-heptyl)bicyclo(3,3,0)octan-3-one,

2(1H)-Pentalenone, 4-(5-ethoxyheptyl)hexahydro-[1][3]
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CAS Number: 99778-68-4[1]

Molecular Formula: C₁₇H₃₀O₂[1][2]

Molecular Weight: 266.42 g/mol [2]

Chemical Structure:

Caption: 2D representation of the chemical structure of Ethocyn.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of a compound is crucial for

formulation development and predicting its biological behavior. While specific experimental

data for Ethocyn is limited, the following table summarizes available and computed values.

Property Value Source

Molecular Weight 266.42 g/mol PubChem[2]

Molecular Formula C₁₇H₃₀O₂ PubChem[1][2]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

LogP (calculated) 4.3 PubChem[1]

Experimental Protocols for Physicochemical
Property Determination
While specific experimental data for Ethocyn is not publicly available, the following are

standard methodologies used to determine the key physicochemical properties listed above.

Melting Point
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The melting point can be determined using a capillary melting point apparatus. A small,

powdered sample is packed into a capillary tube and heated at a controlled rate. The

temperature range over which the substance melts is recorded. For pure crystalline solids, this

range is typically narrow.

Boiling Point
The boiling point of a liquid is determined by distillation. The substance is heated in a flask

connected to a condenser. The temperature at which the liquid boils and its vapor condenses at

a steady rate is recorded as the boiling point. For high-boiling-point liquids, vacuum distillation

may be employed to prevent decomposition.

Solubility
Solubility is typically determined by the shake-flask method. An excess amount of the solid

compound is added to a known volume of a solvent (e.g., water, ethanol) in a flask. The flask is

then agitated at a constant temperature for a prolonged period to ensure equilibrium is

reached. The concentration of the dissolved compound in the supernatant is then measured

using a suitable analytical technique, such as High-Performance Liquid Chromatography

(HPLC) or UV-Vis spectroscopy.

pKa
The acid dissociation constant (pKa) can be determined by potentiometric titration. A solution of

the compound is titrated with a standard solution of a strong acid or base. The pH of the

solution is monitored throughout the titration. The pKa is the pH at which the compound is 50%

ionized. Spectrophotometric methods can also be used if the ionized and non-ionized forms of

the molecule have different UV-Vis absorption spectra.

LogP (Octanol-Water Partition Coefficient)
The LogP value, a measure of lipophilicity, is commonly determined using the shake-flask

method. A solution of the compound is prepared in one of the two immiscible solvents (n-

octanol and water). An equal volume of the other solvent is added, and the mixture is shaken

vigorously to allow for partitioning of the compound between the two phases. After separation

of the layers, the concentration of the compound in each phase is measured, and the partition
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coefficient (P) is calculated as the ratio of the concentration in the octanol phase to the

concentration in the aqueous phase. LogP is the base-10 logarithm of this ratio.

Proposed Mechanism of Action and Signaling
Pathway
Ethocyn is reported to enhance skin elasticity by stimulating the production of elastin fibers in

dermal fibroblasts. While the precise molecular mechanism has not been fully elucidated in

publicly available literature, the known signaling pathways of elastogenesis provide a strong

basis for a proposed mechanism.

Elastin synthesis in fibroblasts is a complex process regulated by various growth factors and

signaling cascades. Transforming growth factor-beta (TGF-β) is a key cytokine known to

upregulate elastin gene expression. The binding of TGF-β to its receptor can activate

intracellular signaling pathways, including the Ras/MEK/ERK and PI3K/Akt pathways, which

are known to be involved in regulating cell proliferation, differentiation, and protein synthesis. It

is plausible that Ethocyn may modulate one or more of these pathways to stimulate elastin

production.

Another potential target is the Elastin Receptor Complex (ERC), a cell surface receptor that

binds to elastin-derived peptides and can trigger intracellular signaling. It is conceivable that

Ethocyn could interact with this receptor or a related signaling component to initiate a cascade

leading to increased elastin synthesis.
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Caption: Proposed signaling pathway for Ethocyn-induced elastin synthesis.
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Conclusion
Ethocyn is a well-defined chemical entity with a specific molecular structure. While a complete,

experimentally verified physicochemical profile is not publicly available, its identity is well-

established. The proposed mechanism of action, centered on the stimulation of elastin

synthesis in fibroblasts, is supported by the known biological pathways governing this process.

Further research is warranted to fully elucidate the specific molecular targets and signaling

cascades directly modulated by Ethocyn. This technical guide provides a foundational

understanding for researchers and professionals in the fields of dermatology, cosmetic science,

and drug development who are interested in the science behind this innovative ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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